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Compound of Interest

Compound Name: Bromocyclohexane

Cat. No.: B057405 Get Quote

Essential Safety and Disposal Information for Researchers

The proper disposal of bromocyclohexane is critical for maintaining laboratory safety and

ensuring environmental compliance. As a halogenated organic compound,

bromocyclohexane is classified as hazardous waste and requires specific handling and

disposal procedures. This guide provides detailed, step-by-step instructions for its safe disposal

in a research and development setting.

Immediate Safety and Hazard Profile
Bromocyclohexane is a combustible liquid that is toxic to aquatic life with long-lasting effects.

[1][2] It is crucial to handle this chemical in a well-ventilated area, away from heat, sparks, open

flames, and hot surfaces.[1][3] Personal Protective Equipment (PPE), including chemical-

resistant gloves and safety goggles, should be worn at all times during handling.[2]

Step-by-Step Disposal Protocol
The disposal of bromocyclohexane must adhere to institutional policies and local, state, and

federal regulations, such as the Resource Conservation and Recovery Act (RCRA).

Step 1: Waste Segregation and Container Selection

Designate as Halogenated Organic Waste: Bromocyclohexane must be segregated as a

halogenated organic waste.[4] It should never be mixed with non-halogenated solvents,
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aqueous waste, acids, bases, or other incompatible chemical classes.[1][4][5][6]

Select an Appropriate Container: Use a clean, chemically compatible container with a

secure, leak-proof screw cap.[7][8] Plastic containers are often preferred.[9] The container

should be in good condition, free of leaks or cracks.[10] Do not fill the container beyond 80%

capacity to allow for expansion.[8]

Step 2: Labeling and Documentation

Affix a Hazardous Waste Tag: As soon as the first drop of waste is added, the container must

be labeled with a "Hazardous Waste" tag.[6][11]

Complete Information: The tag must be filled out completely and accurately, including the full

chemical name ("Bromocyclohexane"), the quantity, and any other components in the

waste stream with their approximate percentages.[4][11]

Step 3: Storage

Designated Satellite Accumulation Area (SAA): The waste container must be stored in a

designated SAA at or near the point of generation.[9][10]

Secondary Containment: The container should be kept in a secondary containment system,

such as a chemical-resistant tub, to prevent spills.[8]

Storage Conditions: Store the container in a cool, dry, and well-ventilated area.[3][7][12]

Keep the container tightly closed when not in use.[7][10][11][12]

Step 4: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the container is full or has reached

the accumulation time limit set by your institution (often up to 9 or 12 months), contact your

institution's EHS department to request a waste pickup.[8][9][10] Do not dispose of

bromocyclohexane down the drain or by evaporation.[5][6]

Licensed Disposal Company: The EHS department will arrange for the disposal of the waste

through a licensed professional waste disposal service.[2][7] The most common disposal
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method is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[2][3][7]

Data Summary
Parameter Specification Source

Waste Classification Halogenated Organic Waste [4]

UN Number UN 3082 (for transport) [1]

Hazard Class
9 (Miscellaneous dangerous

substances and articles)
[1]

Container Material
Chemically compatible,

preferably plastic
[8][9]

Container Condition
Good condition, no leaks or

cracks, secure screw cap
[7][10]

Container Fill Level Do not exceed 80% capacity [8]

Storage Location

Designated Satellite

Accumulation Area (SAA) with

secondary containment

[8][9]

Experimental Protocols
While this document focuses on disposal, any experiment generating bromocyclohexane
waste should be preceded by a thorough hazard assessment. In the event of a spill, contain

the spillage and collect it with an inert absorbent material such as sand, silica gel, or

vermiculite.[1][13] Place the absorbed material into a suitable, closed container for disposal.[3]

[7] For small spills, ensure adequate ventilation and wear appropriate PPE during cleanup.[5]

All materials used for spill cleanup must be disposed of as hazardous waste.[10]

Bromocyclohexane Disposal Workflow
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Step 1 & 2: Preparation

Step 3: Storage

Step 4: Disposal

Identify Bromocyclohexane Waste

Select Appropriate Container
(Chemically compatible, leak-proof)

Affix 'Hazardous Waste' Label

Add Waste to Container
(Do not exceed 80% capacity)

Store in Designated SAA

Use Secondary Containment

Keep Container Closed
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Professional Disposal
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Caption: A workflow diagram illustrating the key steps for the proper disposal of

bromocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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